Cas no 57076-66-1 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-)

• Product name: 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-
• CAS No: 57076-66-1
• MF: C₁₅H₂₂N₄O₃
• MW: 306.36018
• CID: 346550
• PubChem ID: 12953432

1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-
• 7-(3-oxobutyl)-1,3-di(propan-2-yl)purine-2,6-dione
• DTXSID60513808
• 57076-66-1
• 7-(3-Oxobutyl)-1,3-di(propan-2-yl)-3,7-dihydro-1H-purine-2,6-dione
• SCHEMBL11366248

• Inchi： InChI=1S/C15H22N4O3/c1-9(2)18-13-12(14(21)19(10(3)4)15(18)22)17(8-16-13)7-6-11(5)20/h8-10H,6-7H2,1-5H3
• InChI Key： YUYJADXHLDWTIR-UHFFFAOYSA-N
• SMILES： CC(N1C(=O)C2=C(N=CN2CCC(=O)C)N(C(C)C)C1=O)C

Computed Properties

• Exact Mass: 306.16936
• Monoisotopic Mass: 306.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 75.51